Cas no 1803606-40-7 (tert-butyl 3-amino-2,4-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-2,4-dimethylpiperidine-1-carboxylate
• CAS No: 1803606-40-7
• MDL: MFCD28505816
• CID: 4617829
• PubChem ID: 119031307
• Update Time: 2025-07-21

tert-butyl 3-amino-2,4-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-Amino-2,4-dimethylpiperidine-1-carboxylate
• tert-butyl 3-amino-2,4-dimethylpiperidine-1-carboxylate

• MDL： MFCD28505816

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-amino-2,4-dimethylpiperidine-1-carboxylate

Introduction to Tert-butyl 3-amino-2,4-dimethylpiperidine-1-carboxylate (CAS No. 1803606-40-7)

Tert-butyl 3-amino-2,4-dimethylpiperidine-1-carboxylate, identified by its CAS number 1803606-40-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic amine characterized by a six-membered ring containing one nitrogen atom. The presence of amino and carboxylate functional groups, along with the tert-butyl substituent, endows this molecule with unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of tert-butyl 3-amino-2,4-dimethylpiperidine-1-carboxylate incorporates several key features that contribute to its utility in drug development. The tert-butyl group, a bulky alkyl group, provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the amino group at the 3-position and the carboxylate group at the 1-position offer multiple sites for further functionalization, enabling the synthesis of more complex molecules. The dimethyl substitution at the 2- and 4-positions further enhances the compound's structural diversity and potential pharmacological activity.

In recent years, there has been a growing interest in piperidine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including neurological disorders, infectious diseases, and cancer. The< strong> tert-butyl 3-amino-2,4-dimethylpiperidine-1-carboxylate molecule has been studied for its role as a building block in the synthesis of kinase inhibitors, which are crucial in cancer therapy. Kinase inhibitors target specific enzymes involved in cell signaling pathways, and modifications to their structure can enhance their selectivity and efficacy.

One of the most compelling aspects of tert-butyl 3-amino-2,4-dimethylpiperidine-1-carboxylate is its versatility in medicinal chemistry. Researchers have utilized this compound to develop novel drug candidates that exhibit improved pharmacokinetic properties and reduced toxicity. For instance, studies have shown that derivatives of this molecule can act as potent modulators of G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes. The ability to fine-tune the structure of these compounds allows for the optimization of their binding affinity and selectivity towards specific biological targets.

The synthesis of tert-butyl 3-amino-2,4-dimethylpiperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern pharmaceutical chemistry.

In academic research, tert-butyl 3-amino-2,4-dimethylpiperidine-1-carboxylate has been used as a scaffold for exploring new chemical entities (NCEs). By modifying its core structure or introducing additional functional groups, scientists can generate libraries of compounds with diverse biological profiles. High-throughput screening (HTS) techniques have been combined with computational modeling to identify promising candidates for further development. This approach has accelerated the discovery process and led to the identification of several lead compounds with therapeutic potential.

The pharmacological evaluation of tert-butyl 3-amino-2,4-dimethylpiperidine-1-carboxylate derivatives has revealed intriguing findings. Preclinical studies have demonstrated that certain modifications can enhance binding to specific protein targets while minimizing off-target effects. These findings are crucial for developing drugs with improved safety profiles and reduced side effects. Additionally, animal models have been used to assess the efficacy of these compounds in vivo, providing valuable insights into their potential therapeutic applications.

The future prospects for tert-butyl 3-amino-2,4-dimethylpiperidine-1-carboxylate are promising, with ongoing research focusing on expanding its applications in drug development. Innovations in synthetic methodologies and computational biology are expected to further enhance our ability to design and optimize these compounds. As our understanding of disease mechanisms continues to evolve, so too will our capacity to develop targeted therapies based on piperidine derivatives like this one.